Cas no 16662-26-3 (Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1))
16662-26-3 structure
Product Name:Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1)
CAS No:16662-26-3
MF:C14H19Cl2NS
MW:304.27836060524
CID:168961
PubChem ID:204595
Update Time:2025-04-19
Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1)
- 2-chloro-N-ethyl-N-[(6-methyl-1-benzothiophen-3-yl)methyl]ethanamine,hydrochloride
- 2-chloro-N-ethyl-N-[(6-methyl-1-benzothiophen-3-yl)methyl]ethanamine;hydrochloride
- N-(2-Chloroethyl)-N-ethyl-6-methylbenzo(b)thiophene-3-methylamine hydrochloride
- Benzo(b)thiophene-3-methylamine, N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride
- DTXSID30168142
- 16662-26-3
-
- Inchi: 1S/C14H18ClNS.ClH/c1-3-16(7-6-15)9-12-10-17-14-8-11(2)4-5-13(12)14;/h4-5,8,10H,3,6-7,9H2,1-2H3;1H
- InChI Key: ONZWHRFFKGHWDD-UHFFFAOYSA-N
- SMILES: ClCCN(CC)CC1=CSC2C=C(C)C=CC1=2.Cl
Computed Properties
- Exact Mass: 303.06177
- Monoisotopic Mass: 303.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.5Ų
Experimental Properties
- Boiling Point: 340.7°Cat760mmHg
- Flash Point: 159.9°C
- PSA: 3.24
Benzo[b]thiophene-3-methanamine,N-(2-chloroethyl)-N-ethyl-6-methyl-, hydrochloride (1:1) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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